Cas no 1186115-52-5 (4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine)

• Product Name: 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine
• CAS No: 1186115-52-5
• MF: C₁₃H₂₁BN₂O₃S
• MW: 296.193442106247
• MDL: MFCD09607679
• CID: 2142828
• Update Time: 2025-06-30

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)morpholine
• 2-Morpholinothiazole-4-boronic acid pinacol ester
• CHFZTAQAQDBMHX-UHFFFAOYSA-N
• AB50746
• 2-Morpholinothiazole-4-boronic acid pinacol ester, AldrichCPR
• 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine

• MDL： MFCD09607679
• Inchi： 1S/C13H21BN2O3S/c1-12(2)13(3,4)19-14(18-12)10-9-20-11(15-10)16-5-7-17-8-6-16/h9H,5-8H2,1-4H3
• InChI Key： CHFZTAQAQDBMHX-UHFFFAOYSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine

Professional Introduction to Compound with CAS No 1186115-52-5 and Product Name: 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine

The compound in question, identified by the CAS number 1186115-52-5, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry. Its molecular structure features a 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine backbone, which is a testament to the advanced synthetic methodologies employed in modern chemical research. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents.

The core structure of this compound includes a thiazole ring, a heterocyclic aromatic compound that is widely recognized for its biological activity. Thiazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of a morpholine moiety further enhances the compound's pharmacological profile, as morpholine derivatives are known for their ability to modulate various biological pathways. This combination of structural elements suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of boron-containing compounds in drug development. The 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl group in the molecular structure is a boronic acid derivative that plays a crucial role in cross-coupling reactions. These reactions are fundamental in organic synthesis and have enabled the construction of complex molecules with high precision. The boronic acid moiety is particularly valuable in Suzuki-Miyaura cross-coupling reactions, which are widely used to form carbon-carbon bonds in drug molecules. This reaction mechanism has been instrumental in the development of numerous pharmaceuticals over the past few decades.

The significance of this compound is further underscored by its potential applications in the synthesis of bioactive molecules. The thiazole and morpholine moieties are known to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. For instance, thiazole derivatives have been reported to inhibit enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. Similarly, morpholine derivatives have shown promise in treating neurological disorders by interacting with neurotransmitter receptors.

In light of these properties, researchers have been exploring the therapeutic potential of 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine as a lead compound for drug discovery. Preliminary studies have indicated that this molecule may possess inhibitory activity against certain enzymes and could be developed into an anti-inflammatory agent. Additionally, its boronic acid derivative moiety suggests that it could be further modified through cross-coupling reactions to enhance its pharmacological properties.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The use of 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl as a reagent highlights the importance of boron chemistry in modern drug development. Boron-containing compounds have gained prominence due to their unique electronic properties and their ability to form stable complexes with biological targets. This has led to the development of novel therapeutic agents that leverage boron's chemical versatility.

As research continues to uncover new applications for boron-containing compounds, the demand for high-quality synthetic methodologies will only increase. The synthesis of 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiazol-2-YL)morpholine exemplifies the sophistication required in modern pharmaceutical chemistry. By combining advanced synthetic techniques with careful structural design， researchers can create molecules with tailored biological activities.

The future prospects for this compound are promising， given its unique structural features and potential therapeutic applications。 Further research is needed to fully elucidate its pharmacological properties and to explore its suitability for clinical development。 However， the initial findings suggest that it could be a valuable addition to the arsenal of drugs used to treat various diseases.